Cas no 29960-42-7 (Cyclohexenecarboxylic acid)

• Product Name: Cyclohexenecarboxylic acid
• CAS No: 29960-42-7
• MF: C₇H₁₀O₂
• MW: 126.1531
• CID: 238035
• Update Time: 2024-01-26

Cyclohexenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexenecarboxylic acid

• Inchi： InChI=1S/C7H10O2/c8-7(9)6-4-2-1-3-5-6/h4H,1-3,5H2,(H,8,9)
• InChI Key： NMEZJSDUZQOPFE-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCCCC=1

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: 透明固体
• Density: 1.101
• Melting Point: 38.0 °C
• Boiling Point: 133-135℃ (15 mmHg)
• Flash Point: >110℃
• Refractive Index: 1.5
• PSA: 37.3

Cyclohexenecarboxylic acid Security Information

• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.